Cas no 56875-78-6 (3-[6-(6-carboxy-2,4-dioxo-1h-pyrimidin-3-yl)hexyl]-2,4-dioxo-1h-pyrimidine-6-carboxylic Acid)

• Product Name: 3-[6-(6-carboxy-2,4-dioxo-1h-pyrimidin-3-yl)hexyl]-2,4-dioxo-1h-pyrimidine-6-carboxylic Acid
• CAS No: 56875-78-6
• MF: C₁₆H₁₈N₄O₈
• MW: 394.336123943329
• CID: 946069
• PubChem ID: 314551
• Update Time: 2025-04-19

3-[6-(6-carboxy-2,4-dioxo-1h-pyrimidin-3-yl)hexyl]-2,4-dioxo-1h-pyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[6-(6-carboxy-2,4-dioxo-1h-pyrimidin-3-yl)hexyl]-2,4-dioxo-1h-pyrimidine-6-carboxylic Acid
• 2,6,2',6'-tetraoxo-1,2,3,6,1',2',3',6'-octahydro-1,1'-hexane-1,6-diyl-bis-pyrimidine-4-carboxylic acid
• 3,3'-Hexamethylen-bis-orotsaeure
• AC1L7PUM
• NSC232469
• 56875-78-6
• NSC-232469
• DTXSID80310831

• Inchi： 1S/C16H18N4O8/c21-11-7-9(13(23)24)17-15(27)19(11)5-3-1-2-4-6-20-12(22)8-10(14(25)26)18-16(20)28/h7-8H,1-6H2,(H,17,27)(H,18,28)(H,23,24)(H,25,26)
• InChI Key： KEPFMWAUHOPSKP-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=O)O)=CC(N1CCCCCCN1C(C=C(C(=O)O)NC1=O)=O)=O

Computed Properties

• Exact Mass: 394.11254
• Monoisotopic Mass: 394.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.517
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.597
• PSA: 173.42
• LogP: -0.95640